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Compound of Interest

Compound Name: Atx

cat. No.: B3026492

Atx Il Technical Support Center

This guide provides researchers, scientists, and drug development professionals with
comprehensive information for the quality control, purity assessment, and experimental
troubleshooting of Anemonia viridis Toxin 11 (Atx II).

Frequently Asked Questions (FAQs)

1. General Information
e Q: Whatis Atx II?

o A: Atx Il is a potent neurotoxin originally isolated from the venom of the sea anemone
Anemonia sulcata (also known as Anemonia viridis).[1][2][3] It is a 47-amino acid peptide
that modulates the gating kinetics of voltage-gated sodium channels (NaV) by delaying
their inactivation, which prolongs the action potential in excitable membranes.[1][4]

e Q: What is the primary mechanism of action for Atx 1II?

o A: Atx Il binds to site 3 on the alpha-subunit of voltage-gated sodium channels, affecting
the movement of the domain IV voltage-sensor.[5] This interaction slows the
conformational changes required for the channel to inactivate, leading to a persistent or
"late" inward sodium current.[1][5]

e Q: What are the common applications of Atx Il in research?
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o A: Atx Il is widely used as a pharmacological tool to study the function and kinetics of
various NaV channel subtypes.[4] It is a powerful activator for both TTX-sensitive and
TTX-insensitive sodium channels.[4] In drug development, particularly in cardiac safety
studies, it is used to induce a late NaV1.5 sodium current to test whether drug candidates
have an inhibitory effect on this pro-arrhythmic current.[5]

N

. Handling and Storage

Q: How is Atx Il supplied and how should it be stored?

o A: Atx Il is typically supplied as a lyophilized powder.[4] It is shipped on dry ice and should
be stored at —20°C upon arrival.[4]

Q: What is the shelf life of Atx lI?

o A: The lyophilized product has a shelf life of approximately two years when stored at —
20°C.[4] Once reconstituted, the solution is stable for at least three months if stored in
working aliquots at —20°C.[4]

Q: How do | reconstitute Atx 11?

o A: Reconstitute the lyophilized powder with distilled water or a suitable aqueous buffer.[4]
For example, dissolving 50 pug of Atx Il in 1.01 mL of buffer will result in a 10 uM stock
solution.[4] Some suppliers also note solubility in DMSO.[6] It is crucial to consult the
product-specific datasheet for precise instructions.

Atx Il Specifications

The following table summarizes the key quantitative data and specifications for Atx II.
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Property

Value

Reference

Source

Anemonia sulcata / Anemonia

[1]

viridis
Molecular Formula C213H329N63061S6 [1]
Molecular Mass ~4940.7 Da [1][5]
Amino Acid Count 47 [11[4]
GVPCLCDSDGPSVRGNTLSG
Amino Acid Sequence IWLAGCPSGWHNCKKHGPTI  [1]
GWCCKQ
Disulfide Bridges 3 [1]5]
Purity (Typical) >98% [4]
Effective Concentration 10-100 nM [4]
ECso (NaV1.1/1.2) ~7 nM [1]
ICso (hH1 - NaV1.5) ~11 nM [7]
ICso (rSkM1 - NaVv1.4) ~51 nM [7]

Quality Control and Purity Assessment

Ensuring the purity and integrity of Atx Il is critical for reproducible experimental results. The

following are standard methodologies for assessing the quality of your toxin sample.

Experimental Workflow for Atx Il Quality Control
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Atx Il Quality Control Workflow

Lyophilized Atx Il Sample

Reconstitute in
Aqueous Buffer

Aliquot 1 Aliquot 2 Aliquot 3

A/

Quantify Concentration
(e.g., UV-Vis at 280 nm)

Functional Assay
(e.g., Electrophysiology)

Activ|ty Confirmed No/Low Activity

Sample Fails QC
S PesEes QO (Contact Supplier)
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Troubleshooting: Low or No Atx Il Activity

Problem: Activity should be preserved.
No/Low Toxin Activity Proceed to next check.

Toxin may be degraded.
Use a fresh vial.

Verify concentration.
Perform QC checks.

No/Unsure

Confirm channel expression
and subtype.

If all checks pass,
perform full QC on toxin
(HPLC, MS).

Review buffer composition,
pH, and application method.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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